molecular formula C10H14O2 B3058100 2-(4-Methoxy-3-methylphenyl)ethanol CAS No. 87776-77-0

2-(4-Methoxy-3-methylphenyl)ethanol

Cat. No.: B3058100
CAS No.: 87776-77-0
M. Wt: 166.22
InChI Key: PWCJNLPJZLJFPT-UHFFFAOYSA-N
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Description

2-(4-Methoxy-3-methylphenyl)ethanol is a useful research compound. Its molecular formula is C10H14O2 and its molecular weight is 166.22. The purity is usually 95%.
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Properties

CAS No.

87776-77-0

Molecular Formula

C10H14O2

Molecular Weight

166.22

IUPAC Name

2-(4-methoxy-3-methylphenyl)ethanol

InChI

InChI=1S/C10H14O2/c1-8-7-9(5-6-11)3-4-10(8)12-2/h3-4,7,11H,5-6H2,1-2H3

InChI Key

PWCJNLPJZLJFPT-UHFFFAOYSA-N

SMILES

CC1=C(C=CC(=C1)CCO)OC

Canonical SMILES

CC1=C(C=CC(=C1)CCO)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(4-methoxy-3-methylphenyl)acetic acid (1 g, 5.55 mmol) was dissolved in Tetrahydrofuran (27.7 ml). A solution of borane tetrahydrofuran complex (12.21 ml, 12.21 mmol) was added slowly under nitrogen. The reaction was stirred for about 18 h. Methanol was slowly added to quench the reaction The solution was rotovapped. More methanol was added. The solution was rotovapped. This was repeated twice. The solution was passed through a short pad of silica gel eluting with 1:1 EtOAc/heptane and then rotovapped to give 2-(4-methoxy-3-methylphenyl)ethanol (0.986 g, 5.93 mmol, 107% yield) as a colorless oil: 1H NMR (400 MHz, CDCl3) δ ppm 7.05 (m, 1H), 7.04 (m, 1H), 6.80 (m, 1H), 3.85 (s, 3H), 3.84 (t, 2H), 2.81 (t, 2H), 2.25 (s, 1H), 1.64 (s, 1H)
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